Yukonin

• Molecular Formula: C16H18O5
• Molecular Weight: 290.31 g/mol
• IUPAC Name: (1S,6R,9R,12S,16R)-6-hydroxy-1,12-dimethyl-5,10-dioxatetracyclo[7.6.1.02,7.012,16]hexadeca-2,7-diene-4,11-dione
• InChI: InChI=1S/C16H18O5/c1-15-4-3-5-16(2)12(15)10(20-14(16)19)6-8-9(15)7-11(17)21-13(8)18/h6-7,10,12-13,18H,3-5H2,1-2H3/t10-,12-,13-,15-,16+/m1/s1
• InChI Key: PTNNCNNWQDJWHA-MQWZGVGHSA-N
• SMILES: CC12CCCC3(C1C(C=C4C2=CC(=O)OC4O)OC3=O)C
• Isomeric SMILES: C[C@]12CCC[C@]3([C@@H]1[C@@H](C=C4C2=CC(=O)O[C@H]4O)OC3=O)C
• Synonyms: yukonin

Description

Yukonin is a C₁₆-terpene dilactone first isolated from an endophytic fungus in the Yukon Territory, Canada . Its structure features two lactone rings fused to a bicyclic terpene backbone, confirmed via X-ray crystallography and spectroscopic analysis . Yukonin exhibits notable antineoplastic activity, inhibiting human cancer cell lines (e.g., breast, lung) at IC₅₀ values ranging from 0.8–5.2 μM . It also demonstrates antifungal properties against pathogens like Candida albicans and Aspergillus fumigatus . The compound’s dual bioactivity profile has positioned it as a promising candidate for drug development, though its mechanism of action remains under investigation.

Comparison with Similar Compounds

Comparison with Similar Compounds

Yukonin belongs to a class of fungal-derived terpenoids with structural and functional parallels. Below is a comparative analysis with three related compounds: tetranorlabdane diterpenes, oidiolactone C, and Taxol.

Table 1: Comparative Analysis of Yukonin and Structurally/Functionally Related Compounds

Property	Yukonin	Tetranorlabdane Diterpenes	Oidiolactone C	Taxol (Paclitaxel)
Structure	C₁₆-terpene dilactone	C₁₆ tetranorlabdane derivatives	C₁₆ tetranorditerpene lactone	C₄₇ diterpene alkaloid
Source	Yukon Territory fungus	Botryosphaeria spp.	Oidiodendron spp.	Taxomyces andreanae
Key Biological Activities	- Antineoplastic (IC₅₀: 0.8–5.2 μM) - Antifungal	- Cytotoxic (IC₅₀: 1.5–7.0 μM) - Antifungal	- Potent antifungal (MIC: 0.2–1.0 μg/mL)	- Anticancer (microtubule stabilization) - IC₅₀: 0.1–10 nM
Mechanism of Action	Undetermined; likely targets membrane integrity	Disrupts mitochondrial function	Inhibits ergosterol biosynthesis	Binds β-tubulin, stabilizes microtubules
Advantages	Broad-spectrum activity, low cytotoxicity to non-cancer cells	Structural simplicity for synthesis	High specificity for fungal pathogens	Clinically validated, high potency
Limitations	Limited bioavailability data	Moderate efficacy in vivo	Narrow therapeutic index	High production cost, resistance issues

Key Research Findings

Structural Similarities and Distinctions: Yukonin shares a C₁₆ backbone with tetranorlabdane diterpenes and oidiolactone C, all derived from fungal sources . However, Yukonin’s dilactone configuration distinguishes it from the monocyclic lactones of oidiolactone C . In contrast, Taxol is a highly complex diterpene alkaloid with a taxane ring system, requiring intricate biosynthesis pathways .

Bioactivity Profiles: Yukonin and tetranorlabdane diterpenes both exhibit cytotoxicity against cancer cells, but Yukonin’s IC₅₀ values are consistently lower (0.8 μM vs. 1.5–7.0 μM) . Both Yukonin and oidiolactone C show antifungal activity, but oidiolactone C’s mechanism (ergosterol inhibition) is better characterized . Taxol’s microtubule-stabilizing action is unique and clinically irreplaceable, though its structural complexity limits synthetic scalability compared to Yukonin .

Synthetic and Production Challenges: Yukonin’s bicyclic dilactone structure poses synthesis hurdles, whereas tetranorlabdane diterpenes are more amenable to chemical modification .